Cas no 106873-99-8 (2-Formamidobutanoic acid)

• Product Name: 2-Formamidobutanoic acid
• CAS No: 106873-99-8
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD00059813
• CID: 127352
• PubChem ID: 559455
• Update Time: 2025-05-22

2-Formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formamidobutanoic acid
• N-Formyl-DL-2-aminobutyric Acid
• 2-N-Formylamiono-butyric acid
• Butanoic acid,2-(formylamino)-
• 2-Dimethylamino-buttersaeure
• 2-Dimethylamino-butyric acid
• 2-Formylamino-buttersaeure
• 3-fluoro-4-hydroxy-4-methyl-tetrahydro-pyran-2-one
• DL-2-Dimethylamino-buttersaeure
• DL-2-dimethylamino-butyric acid
• DL-2-Fluor-3-hydroxy-3-methyl-4-valero-lacton
• DL-2-Formamino-buttersaeure
• DL-2-formylamino-butyric acid
• 2-N-Formyl amino-butyric acid
• N-FORMYL-L-2-AMINOBUTYRIC ACID
• 2-N-FORMYLAMIONO-BUTYRICACID
• Butanoic acid, 2-(forMylaMino)-
• N-Formyl-Dl-2-Amino-N-Butyric Acid
• alpha-n-formyl-dl-2-amino-n-butyric acid
• QAISXTKWTBOYAA-UHFFFAOYSA-N
• 2-(Formylamino)butanoic acid
• N-formylaminobutyric acid
• 2-(Formylamino)butanoic acid #
• N-Formyl-dl-alpha-aminobutyric acid
• 1472AA
• 2-(Formylamino)butanoic acid A
• FT-0702649
• DTXSID50875604
• 82413-57-8
• SCHEMBL2332096
• 106873-99-8
• N-Formyl-DL-2-amino-n-butyric acid (For-DL-Abu-OH)
• 2-(Formylamino)butanoic acid, AldrichCPR
• EN300-1248571
• CS-0201565
• MFCD00059813
• F0109
• AKOS009157906
• N-formyl-dl-2-aminobutanoic acid
• 2-formamidobutanoicacid
• N-FORMYL-DL-2-AMINO-N-BUTYRICACID
• FT-0691686
• D90633
• A898729
• N-formyl-2-amino-n-butyric acid
• DB-250739
• DB-059516

• MDL： MFCD00059813
• Inchi： 1S/C5H9NO3/c1-2-4(5(8)9)6-3-7/h3-4H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： QAISXTKWTBOYAA-UHFFFAOYSA-N
• SMILES： OC(C(CC)NC=O)=O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: NA
• Density: 1.3121 (rough estimate)
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 242.42°C (rough estimate)
• Flash Point: 176.1±23.2 °C
• Refractive Index: 1.4300 (estimate)
• PSA: 69.89000
• LogP: 0.43590
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-Formamidobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Formamidobutanoic acid

Recent Advances in the Study of 2-Formamidobutanoic Acid (CAS: 106873-99-8): A Comprehensive Research Brief

2-Formamidobutanoic acid (CAS: 106873-99-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, metabolic pathways, and as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of focus in recent research has been the role of 2-Formamidobutanoic acid in metabolic engineering. Studies have demonstrated its utility as an intermediate in the biosynthesis of various amino acids and other biologically active compounds. For instance, a 2023 study published in the Journal of Chemical Biology highlighted its involvement in the metabolic pathways of certain bacteria, suggesting potential applications in biotechnology and synthetic biology.

Another significant development is the exploration of 2-Formamidobutanoic acid as a precursor in the synthesis of novel pharmaceuticals. Researchers have identified its potential in the development of new drugs targeting metabolic disorders and neurodegenerative diseases. A recent paper in the European Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a new class of enzyme inhibitors, which showed promising results in preclinical trials for Alzheimer's disease.

In addition to its therapeutic potential, 2-Formamidobutanoic acid has also been studied for its chemical stability and reactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and interactions with other molecules. These studies have provided valuable data for optimizing its use in various chemical and biological applications.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Formamidobutanoic acid. Recent efforts have focused on improving synthetic routes and purification methods to enhance yield and purity. A 2024 study in the journal Organic Process Research & Development proposed a novel catalytic method that significantly improves the efficiency of its synthesis, paving the way for broader industrial applications.

In conclusion, 2-Formamidobutanoic acid (CAS: 106873-99-8) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from metabolic engineering to drug development, underscore its potential as a valuable tool in advancing scientific and medical knowledge. Future research is expected to further elucidate its mechanisms of action and explore new avenues for its use in therapy and industry.